Cas no 34301-32-1 (Benzoic acid, 4-methoxy-, 2-methyl-2-propenyl ester)

• Product name: Benzoic acid, 4-methoxy-, 2-methyl-2-propenyl ester
• CAS No: 34301-32-1
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 1462303

Benzoic acid, 4-methoxy-, 2-methyl-2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methoxy-, 2-methyl-2-propenyl ester
• Benzoic acid, 4-methoxy-, 2-methyl-2-propen-1-yl ester

• Inchi： 1S/C12H14O3/c1-9(2)8-15-12(13)10-4-6-11(14-3)7-5-10/h4-7H,1,8H2,2-3H3
• InChI Key： VNPZTGVUVXXEEG-UHFFFAOYSA-N
• SMILES： C(OCC(C)=C)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• PSA: 35.53